Cas no 303145-61-1 (3-(3,4-Dichlorophenyl)-5H-indeno1,2-cpyridazin-5-one)

• Product Name: 3-(3,4-Dichlorophenyl)-5H-indeno1,2-cpyridazin-5-one
• CAS No: 303145-61-1
• CID: 4644442
• Update Time: 2025-06-23

3-(3,4-Dichlorophenyl)-5H-indeno1,2-cpyridazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DICHLOROPHENYL)-5H-INDENO[1,2-C]PYRIDAZIN-5-ONE
• 3-(3,4-Dichlorophenyl)-5H-indeno1,2-cpyridazin-5-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3,4-Dichlorophenyl)-5H-indeno1,2-cpyridazin-5-one

3-(3,4-Dichlorophenyl)-5H-indeno[1,2-c]pyridazin-5-one: A Comprehensive Overview

3-(3,4-Dichlorophenyl)-5H-indeno[1,2-c]pyridazin-5-one, also known by its CAS number CAS No. 303145-61-1, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring an indeno-pyridazine skeleton. The structure of this molecule is characterized by a fused bicyclic system, where a pyridazine ring is fused with an indene moiety. The presence of the 3,4-dichlorophenyl group adds further complexity and functionality to the molecule.

The synthesis of 3-(3,4-Dichlorophenyl)-5H-indeno[1,2-c]pyridazin-5-one has been explored in recent studies, with researchers focusing on optimizing reaction conditions to achieve higher yields and purities. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the desired heterocyclic framework. The incorporation of the dichlorophenyl group is typically achieved through nucleophilic aromatic substitution or Suzuki coupling reactions, depending on the specific design of the synthesis pathway.

The physical properties of this compound have been extensively studied. Its melting point is reported to be approximately 280°C under standard conditions, while its boiling point exceeds 400°C under vacuum. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for various solution-based applications. Recent research has also highlighted its fluorescence properties under UV light, which could be exploited in sensing and imaging applications.

In terms of applications, 3-(3,4-Dichlorophenyl)-5H-indeno[1,2-c]pyridazin-5-one has shown promise in the field of medicinal chemistry. Its unique structure makes it a potential candidate for drug development, particularly in the areas of anticancer therapy and neurodegenerative diseases. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to modulate key signaling pathways involved in neurodegeneration has been explored in preclinical studies.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes slow degradation under aerobic conditions, with half-life estimates ranging from several weeks to months depending on environmental factors such as temperature and pH levels. Efforts are currently underway to develop more sustainable synthesis methods and degradation pathways to minimize its environmental footprint.

In conclusion, 3-(3,4-Dichlorophenyl)-5H-indeno[1,2-c]pyridazin-5-one (CAS No. 303145-61-1) represents a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure and promising biological properties make it a valuable subject for further research and development across multiple disciplines.